Cas no 1105192-33-3 (2-(pyrazine-2-amido)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(pyrazine-2-amido)-1,3-thiazole-4-carboxylic acid
• CAS No: 1105192-33-3
• MF: C₉H₆N₄O₃S
• MW: 250.233939647675
• MDL: MFCD16653130
• CID: 5045536
• PubChem ID: 33679376
• Update Time: 2026-02-28

2-(pyrazine-2-amido)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Pyrazinylcarbonyl)amino]-1,3-thiazole-4-carboxylic acid
• 2-(pyrazine-2-carbonylamino)-1,3-thiazole-4-carboxylic acid
• 2-(pyrazine-2-amido)-1,3-thiazole-4-carboxylic acid

• MDL： MFCD16653130
• Inchi： 1S/C9H6N4O3S/c14-7(5-3-10-1-2-11-5)13-9-12-6(4-17-9)8(15)16/h1-4H,(H,15,16)(H,12,13,14)
• InChI Key： DXWYCFAGBNOQGD-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1NC(C1C=NC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 0.2
• Topological Polar Surface Area: 133

Additional information on 2-(pyrazine-2-amido)-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 2-(Pyrazine-2-amido)-1,3-thiazole-4-carboxylic Acid (CAS No. 1105192-33-3)

2-(Pyrazine-2-amido)-1,3-thiazole-4-carboxylic acid (CAS No. 1105192-33-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound combines a pyrazine moiety with a thiazole ring, both of which are critical scaffolds in drug discovery. The presence of a carboxylic acid group further enhances its versatility, making it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapeutics.

In recent years, the demand for heterocyclic compounds like 2-(pyrazine-2-amido)-1,3-thiazole-4-carboxylic acid has surged, driven by the need for novel small-molecule drugs and biodegradable agrochemicals. The compound's molecular structure allows for selective interactions with biological targets, a feature highly sought after in precision medicine. Its CAS number 1105192-33-3 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and medicinal chemistry projects. Additionally, its potential role in addressing antibiotic resistance aligns with global health priorities, making it a hotspot for interdisciplinary research.

The synthesis of 2-(pyrazine-2-amido)-1,3-thiazole-4-carboxylic acid typically involves multi-step reactions, including amide coupling and cyclization techniques. Its physicochemical properties, such as solubility and stability, are critical for formulation development, a topic often queried in pharmaceutical forums. The compound's logP value and hydrogen bonding capacity are also frequently analyzed to predict its bioavailability and metabolic pathways. These attributes are essential for optimizing its performance in in vivo studies, a growing focus area in drug development pipelines.

From an industrial perspective, CAS 1105192-33-3 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly routes to produce this compound, minimizing waste and energy consumption. This aligns with the broader shift toward environmentally benign processes, a trend heavily emphasized in corporate sustainability reports. Furthermore, its potential applications in crop protection products have sparked interest in the agrochemical sector, where thiazole derivatives are known for their herbicidal and fungicidal properties.

In summary, 2-(pyrazine-2-amido)-1,3-thiazole-4-carboxylic acid (CAS No. 1105192-33-3) represents a promising candidate for multiple industries, from pharmaceuticals to agriculture. Its structural complexity and functional groups offer ample opportunities for molecular optimization, while its alignment with global health and sustainability goals ensures continued relevance. As research progresses, this compound is likely to feature prominently in publications and patents, solidifying its position as a key intermediate in modern chemistry.